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Compound of Interest

Compound Name: 2-(Bromomethyl)benzonitrile

Cat. No.: B057715

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal Safety Data Sheet (SDS). Always consult the official SDS from the supplier before
handling 2-(Bromomethyl)benzonitrile. All laboratory work should be conducted by trained
professionals in a controlled environment with appropriate safety measures in place.

Introduction

2-(Bromomethyl)benzonitrile, also known as a-bromo-o-tolunitrile or 2-cyanobenzyl bromide,
is a versatile reagent in organic synthesis, notably as a key intermediate in the production of
various pharmaceuticals.[1] Its utility in the synthesis of compounds like alogliptin, a dipeptidyl
peptidase-4 (DPP-4) inhibitor for type 2 diabetes, underscores its importance in drug
development.[1][2] However, its chemical reactivity also necessitates a thorough understanding
of its hazards and the implementation of stringent safety protocols to ensure the well-being of
laboratory personnel.

This technical guide provides a comprehensive overview of the safety and handling procedures
for 2-(Bromomethyl)benzonitrile, including its physicochemical properties, hazards,
emergency procedures, and best practices for its use in a research and development setting.

Physicochemical and Hazard Information
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A clear understanding of the physical, chemical, and hazardous properties of 2-

(Bromomethyl)benzonitrile is fundamental to its safe handling.

hvsical and Chemical :

Property Value References
Chemical Formula CsHeBrN [3]
Molecular Weight 196.04 g/mol [3]
Appearance White t-o off—w.hite or beige 4]
crystalline solid/powder

Melting Point 72-74 °C (lit)) [5]1[6]

Boiling Point 111 °C at 1.5 mmHg [7]

Solubility No data available [4]

Vapor Pressure

No data available

[4]

Density

No data available

Hazard Identification and Classification

2-(Bromomethyl)benzonitrile is classified as a hazardous substance, primarily due to its

corrosive nature.[4][8]

Hazard Class

GHS Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[5][8]

Serious Eye Damage/Eye
Irritation

Category 1

H318: Causes serious eye

damage.

Acute Toxicity, Oral (potential)

Category 4 (Note: GHS
classification from some
sources indicates a potential
for this hazard)

H302: Harmful if swallowed.[3]
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Signal Word: Danger[5][8]
Hazard Pictograms:
e GHSO05: Corrosion[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure to 2-
(Bromomethyl)benzonitrile.

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[9]

Chemical-resistant gloves (e.qg., nitrile rubber), a
lab coat, and closed-toe shoes. An apron or

Skin Protection additional protective clothing may be necessary
for larger quantities or when there is a risk of

splashing.[9]

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and
Respiratory Protection particulates should be used when handling the

powder outside of a fume hood or when

engineering controls are insufficient.

Safe Handling and Storage

Adherence to strict handling and storage protocols is crucial for minimizing risks.

Handling

e Engineering Controls: All work with 2-(Bromomethyl)benzonitrile should be conducted in a
well-ventilated laboratory, preferably within a certified chemical fume hood.[10]

e Procedural Controls:

o Avoid the generation of dust.
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[e]

Do not breathe dust or vapors.[4]

o

Avoid contact with skin, eyes, and clothing.[8]

[¢]

Wash hands thoroughly after handling.[4]

[¢]

When mixing, always add the corrosive solid to the liquid slowly.[9]

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.
» Incompatibilities: Keep away from strong bases, alcohols, amines, and metals.[4]

e Segregation: Store separately from incompatible materials.[10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving 2-
(Bromomethyl)benzonitrile.

First-Aid Measures

General Advice: Move the victim to fresh air and call for immediate medical attention. Provide
the Safety Data Sheet to the responding medical personnel.
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
comfortable for breathing. If breathing is difficult,

Inhalation provide oxygen. If breathing has stopped, give
artificial respiration. Seek immediate medical
attention.[4][8]

Immediately remove all contaminated clothing.
) Rinse the affected skin with plenty of water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.[4][8]

Immediately rinse the eyes cautiously with water

for at least 15 minutes. Remove contact lenses
Eye Contact ) ] o

if present and easy to do. Continue rinsing.

Seek immediate medical attention.[4][8]

Rinse the mouth with water. Do NOT induce

vomiting. If the person is conscious, give them
Ingestion two glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[4]

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[11]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[11]

o Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides,
nitrogen oxides (NOx), and hydrogen bromide gas may be produced.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with the substance and its combustion products.[4]

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/N739_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/N739_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/N739_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24278~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:27:23~~2-(Bromomethyl
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24278~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:27:23~~2-(Bromomethyl
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
(see Section 3). Avoid breathing dust and contact with the substance.

o Environmental Precautions: Prevent the material from entering drains or waterways.
e Containment and Cleanup:

o For solid spills, carefully sweep up the material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[4]

o Clean the spill area thoroughly with a suitable decontamination solution.

o Dispose of contaminated materials as hazardous waste in accordance with local, state,
and federal regulations.

Experimental Protocols

The following sections provide generalized experimental protocols for the safe use of 2-
(Bromomethyl)benzonitrile in a common synthetic application and a standard
decontamination procedure.

Synthesis of a Key Intermediate for Alogliptin

2-(Bromomethyl)benzonitrile is a crucial starting material in the synthesis of alogliptin. The
following is a representative, generalized protocol for the alkylation of 6-chlorouracil.[2][12]

Disclaimer: This protocol is for informational purposes only. Researchers must adapt it based
on their specific laboratory conditions and consult relevant literature for detailed procedures.

Objective: To synthesize 2-((6-chloro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-
yl)methyl)benzonitrile.

Materials:
e 6-Chlorouracil

e 2-(Bromomethyl)benzonitrile
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Sodium hydride (NaH)

Lithium bromide (LiBr)

Dimethylformamide (DMF)

Ethyl acetate

Anhydrous sodium sulfate

Water

Procedure:

Reaction Setup: In a chemical fume hood, add a solution of 6-chlorouracil in DMF to a flask
equipped with a stirrer.

Addition of Base and Salt: Carefully add sodium hydride and lithium bromide to the reaction
mixture.

Alkylation: Add 2-(Bromomethyl)benzonitrile to the mixture.

Reaction Monitoring: Stir the reaction at room temperature and monitor its progress using a
suitable analytical technique, such as thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully quench the reaction by adding water.
Extraction: Extract the product into an organic solvent like ethyl acetate.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to obtain the crude product.

Purification: The crude product may be purified by recrystallization or column
chromatography.

Laboratory Decontamination Procedure for Spills

This protocol outlines the general steps for decontaminating a laboratory surface after a small

spill of solid 2-(Bromomethyl)benzonitrile.
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Materials:

Absorbent pads

Appropriate decontaminating solution (e.g., a solution of sodium bicarbonate for
neutralization, followed by soap and water)

Hazardous waste container

Personal Protective Equipment (as specified in Section 3)

Procedure:

Ensure Safety: Evacuate non-essential personnel from the area. Ensure proper ventilation.

Containment: If it is a powder, carefully cover the spill with absorbent pads to prevent further
dispersal.

Cleanup: Carefully sweep the solid material and absorbent pads into a labeled hazardous
waste container.

Decontamination:

o Wipe the spill area with a cloth soaked in a sodium bicarbonate solution to neutralize any
acidic byproducts.

o Follow with a thorough cleaning using soap and water.
o Wipe the area with a clean, wet cloth to remove any residual cleaning agents.

Waste Disposal: Dispose of all contaminated materials (gloves, absorbent pads, etc.) in the
designated hazardous waste container.

Final Steps: Remove and decontaminate or dispose of PPE. Wash hands thoroughly.

Visualizations
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The following diagrams illustrate key workflows and logical relationships for the safe handling of
2-(Bromomethyl)benzonitrile.

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion
Itpmediate Actions
Y Y
Move to Fresh Air | Remove Contaminated Clothing Rinse Eyes Cautiously Rinse Mouth
with Water (15 min)
First Aid Treatment
A Y A
Keep Comfortable for Breathing Rinse Skin with P_Ienty Remove Contact Lenses Do NOT Induce Vomiting
of Water (15 min)

Medical Attention

Y \ 4
Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid workflow for exposure to 2-(Bromomethyl)benzonitrile.
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'
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Caption: Workflow for responding to an accidental spill of 2-(Bromomethyl)benzonitrile.
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Safe Handling Practices

Wash Hands After Handling

Avoid Dust Generation

Wear Appropriate PPE

Use in Chemical Fume Hood

Goal

Safe Laboratory Use

Proper Storage

Segregate from Incompatibles

Cool, Dry, Ventilated Area

Tightly Closed Container

Click to download full resolution via product page

Caption: Logical relationship of safe handling and storage practices for 2-

(Bromomethyl)benzonitrile.

Conclusion

2-(Bromomethyl)benzonitrile is a valuable reagent in pharmaceutical synthesis, but its

corrosive nature demands rigorous adherence to safety protocols. By understanding its

hazards, utilizing appropriate personal protective equipment, following safe handling and

storage procedures, and being prepared for emergencies, researchers can mitigate the risks
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associated with its use. This guide serves as a foundational resource to promote a culture of
safety in the laboratory and ensure the well-being of all personnel working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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